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Compound of Interest

Compound Name: Aminoguanidine bicarbonate

Cat. No.: B1265636

Abstract

Aminoguanidine bicarbonate (AGB), also known as aminoguanidine hydrogen carbonate, is
a versatile organic compound with significant utility in both industrial and research settings. As
a stable salt of the highly reactive aminoguanidine, it serves as a critical precursor and
intermediate in the synthesis of a wide array of chemical entities, including pharmaceuticals,
agrochemicals, and dyes.[1][2] In the realm of biomedical research, it is recognized primarily for
its potent inhibitory effects on diamine oxidase (DAO) and inducible nitric oxide synthase
(iINOS), as well as its capacity to prevent the formation of Advanced Glycation End-products
(AGEs).[1][3] This guide provides a comprehensive technical overview of aminoguanidine
bicarbonate, detailing its molecular structure, physicochemical properties, established
synthesis protocols, and key applications, with a focus on the mechanistic rationale behind its
utility for researchers and drug development professionals.

Molecular Identity and Physicochemical Profile

A thorough understanding of a compound's fundamental properties is paramount for its
effective application. This section delineates the structural and physical characteristics of
aminoguanidine bicarbonate.

Nomenclature and Chemical Formula
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Aminoguanidine bicarbonate is most accurately described as the bicarbonate salt of
aminoguanidine. It is systematically identified by several names and registry numbers, which
are crucial for unambiguous sourcing and regulatory compliance.

IUPAC Name: 2-aminoguanidine;carbonic acid[4]

e Common Synonyms: Aminoguanidine hydrogen carbonate, Guanylhydrazine
hydrogencarbonate[3]

e CAS Number: 2582-30-1[4]
e Molecular Formula: C2HsN4O3[3][4][5]

e Linear Formula: NH2NHC(=NH)NH2 - H2COs

Molecular Structure

The molecular structure of aminoguanidine bicarbonate consists of the aminoguanidinium
cation and the bicarbonate anion. The aminoguanidinium cation features a central carbon atom
double-bonded to an imine nitrogen and single-bonded to two amine groups, one of which is a
hydrazinyl moiety (-NHNH?2). This structure is a potent nucleophile, a characteristic that
underpins much of its chemical reactivity.[3] While often depicted as a simple salt, X-ray
analysis has revealed that in its solid crystalline state, it exists as a zwitterionic molecule.[3][6]
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Caption: lonic representation of Aminoguanidine Bicarbonate.

Physicochemical Properties

The physical and chemical properties of AGB dictate its handling, storage, and application
conditions. It is a white to off-white crystalline powder.[7] A key characteristic is its thermal
instability; it begins to gradually decompose at temperatures exceeding 50°C and decomposes
completely around its melting point.[3] This property is critical to consider during synthesis,
purification (recrystallization), and storage, which should be below 30°C.[7]
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Property Value Reference(s)
Molecular Weight 136.11 g/mol [41[8]

White to off-white crystalline
Appearance [31[7]

powder

170-172 °C (with

Melting Point B
decomposition)
Slightly soluble (0.27 g/100
Solubility in Water Iy ( g I [3][6]19]
at 20°C)
o Insoluble in alcohol and other
Solubility in Solvents [3]

acids

- Unstable when heated;
Stability . [3]
decomposes above 50°C

Hygroscopicity Hygroscopic in nature [3][10]

Synthesis Methodologies and Workflow

Aminoguanidine bicarbonate is not a naturally occurring compound and must be chemically
synthesized. Several routes have been established, chosen based on precursor availability,
desired purity, and scalability. Common methods include the reaction of calcium cyanamide
with hydrazine sulfate or the reduction of nitroguanidine.[6]

Synthesis via Reduction of Nitroguanidine

This method is frequently employed in laboratory settings and involves the reduction of the
nitro group (-NO2) on nitroguanidine to an amino group (-NH2) using zinc powder in a neutral or
slightly acidic medium.[6][11] The choice of zinc as the reducing agent is based on its efficacy
and relatively low cost. The reaction is exothermic and requires careful temperature control to
prevent side reactions and decomposition of the product.[11]
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Caption: Experimental workflow for AGB synthesis via nitroguanidine reduction.
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Detailed Experimental Protocol (Nitroguanidine
Reduction)

This protocol is adapted from established laboratory procedures and is intended for execution
by trained professionals with appropriate safety measures.[6][11]

o Reaction Setup: In a flask equipped with a mechanical stirrer and a thermometer, prepare a
suspension of nitroguanidine (1 molar equivalent) and ammonium sulfate (approx. 1.8-1.9
molar equivalents) in water.[6] The ammonium sulfate helps to maintain a suitable pH for the
reduction.

e Cooling: Immerse the reaction flask in an ice bath and begin stirring. Cool the suspension to
approximately 10°C.[6]

e Zinc Addition: Begin the portion-wise addition of zinc powder (approx. 3.3 molar equivalents).
The reaction is exothermic; the rate of addition must be controlled to maintain the internal
temperature between 5-15°C.[6][11] Cracked ice can be added directly to the mixture if it
becomes too thick or warm.[11]

o Reaction Completion: After all the zinc has been added (which may take several hours for
larger scales), continue stirring the mixture for an additional 30-60 minutes while maintaining
the temperature.[6][11]

« Filtration: Remove the zinc oxide byproduct and any unreacted zinc by vacuum filtration
through a fritted funnel.[6]

» Precipitation: Transfer the filtrate to a clean flask. While stirring, add a solution of sodium
bicarbonate (approx. 0.9-1.0 molar equivalents relative to nitroguanidine). The
aminoguanidine bicarbonate will begin to precipitate.[6][11] The solution can be left
overnight in a refrigerator to maximize crystal formation.[11]

« |solation and Purification: Collect the precipitated product by vacuum filtration. Wash the filter
cake with a cold, dilute solution of ammonium chloride, followed by cold water to remove
impurities.[11]

e Drying: Air-dry the resulting white crystalline powder. The final product is aminoguanidine
bicarbonate of high purity.
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Key Scientific and Industrial Applications

The utility of aminoguanidine bicarbonate stems from its distinct chemical reactivity, allowing
it to function as both a therapeutic agent candidate and a versatile chemical intermediate.

Inhibition of Advanced Glycation End-products (AGES)

One of the most widely studied applications of aminoguanidine is its ability to inhibit the
formation of Advanced Glycation End-products (AGES).[1] AGEs are harmful compounds
formed through non-enzymatic reactions between sugars and proteins or lipids. They are
implicated in the pathogenesis of numerous chronic diseases, particularly in the vascular
complications associated with diabetes.[1] Aminoguanidine, as a potent nucleophile, traps
reactive carbonyl intermediates (e.g., 3-deoxyglucosone) that are precursors to AGEs, thereby
preventing their cross-linking with proteins like collagen.

Protein
(e.g., Collagen)

Reactive Carbonyl naroreHes
Glucose _
Intermediate
TrapsiScavendes - - &A
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Caption: Mechanism of AGB as an inhibitor of AGE formation.

Enzyme Inhibition

Aminoguanidine is a well-documented inhibitor of two key enzymes:

 Inducible Nitric Oxide Synthase (iNOS): It acts as a selective inhibitor of INOS over other
NOS isoforms.[3] Overproduction of nitric oxide by INOS is associated with inflammatory
conditions and septic shock. Aminoguanidine's inhibitory action makes it a valuable tool for
studying these pathological processes.
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» Diamine Oxidase (DAO): It is a specific and highly effective inhibitor of DAO, an enzyme
responsible for the degradation of histamine and other polyamines.[7] This property is
utilized in biochemical assays and to study the physiological roles of polyamines.

Intermediate in Chemical Synthesis

Industrially, aminoguanidine bicarbonate is a crucial starting material. Its reactive nature
allows it to be a building block for more complex molecules.[3] It is used as an intermediate in
the manufacturing of:

e Pharmaceuticals: For creating various guanidine derivatives that may possess
antihypertensive or antidiabetic properties.[1]

o Agrochemicals: As a precursor for certain pesticides and herbicides.[1]

e Dyes and Photographic Chemicals: Used in the synthesis of various colorants and specialty
chemicals.[3][7]

Conclusion

Aminoguanidine bicarbonate is a compound of significant scientific and commercial interest.
Its well-defined molecular structure and properties, coupled with established and scalable
synthesis routes, make it a readily accessible tool for researchers. Its role as a potent inhibitor
of AGE formation and key enzymes like INOS provides a foundation for its use in investigating
disease mechanisms, particularly those related to diabetes and inflammation. For drug
development professionals and synthetic chemists, AGB remains a valuable and versatile
intermediate for the construction of novel and complex organic molecules. The continued
exploration of its biological activities and synthetic applications ensures its relevance in the
advancement of chemistry and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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